methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H19N5O4S/c1-28-18(27)12-4-6-13(7-5-12)21-14(25)10-24-11-20-16-15(17(24)26)29-19(22-16)23-8-2-3-9-23/h4-7,11H,2-3,8-10H2,1H3,(H,21,25)
• InChI Key: SSUYKEAMCBKHRW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCCC4
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol

Description

Methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research on compounds with structural similarities to "methyl 4-(2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate" often focuses on developing novel synthetic routes for heterocyclic systems. These methodologies aim to create complex molecules that could serve as potential therapeutic agents. For instance, the use of methyl 2-benzoylamino-3-dimethylaminopropenoate has been explored for the synthesis of fused pyrimidinones and other derivatives, showcasing the versatility of these approaches in generating bioactive heterocycles (B. Stanovnik et al., 1990).

Antitumor and Antimicrobial Activities

The exploration of thiazolo[4,5-d]pyrimidin-6(7H)-yl derivatives extends into their biological evaluation, particularly in antitumor and antimicrobial contexts. Novel benzothiazole containing 4H-pyrimido[2,1-b]benzothiazoles derivatives, for example, have been synthesized and evaluated for their biological activities, highlighting the ongoing search for new therapeutic agents (Manoj N. Bhoi et al., 2016). Similarly, the development of compounds with thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties has shown promising antimicrobial activity, indicating the potential of these heterocyclic compounds in addressing resistant strains of bacteria (S. Sirakanyan et al., 2015).